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Compound of Interest

Compound Name: 2,4,6-Tribromoaniline

Cat. No.: B120722

Essential Safety and Handling Guide for 2,4,6-
Tribromoaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,4,6-Tribromoaniline in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

1. Hazard ldentification and Health Effects

2,4,6-Tribromoaniline is a hazardous chemical that poses significant health risks.[1][2] It is
classified as toxic if swallowed, in contact with skin, or inhaled.[2][3] Key hazards include:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or absorbed through the skin.[1][2][3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation or damage.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Systemic Effects: May cause damage to organs through prolonged or repeated exposure.[1]
Ingestion and inhalation may lead to methemoglobinemia, characterized by cyanosis (bluish
discoloration of the skin), convulsions, and potentially death.[4]

N

. Physical and Chemical Properties
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A summary of the key quantitative data for 2,4,6-Tribromoaniline is provided below for easy

reference.
Property Value
CAS Number 147-82-0
Molecular Formula CeHaBrsN
Molecular Weight 329.81 g/mol
Appearance Solid
Melting Point 120 - 122 °C (248 - 252 °F)
Boiling Point 300 °C (572 °F)

Source: Sigma-Aldrich
3. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,4,6-
Tribromoaniline to prevent exposure.
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles or glasses conforming
to OSHA's 29 CFR 1910.133 or European
Standard EN166.[1][4] A face shield may be
required in situations with a higher risk of

splashing.[5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,
neoprene) and clothing to prevent skin
exposure.[1][4] Contaminated work clothing

should not be allowed out of the workplace.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure
limits are exceeded or if irritation or other
symptoms are experienced, especially when

dust may be generated.[1]

4. Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental workflow is crucial for the safe handling of 2,4,6-

Tribromoaniline.
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v
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Caption: Workflow for the safe handling of 2,4,6-Tribromoaniline.
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5. First Aid Measures

Immediate first aid is critical in case of exposure.

Exposure Route First Aid Protocol

Remove the individual from the exposure area
to fresh air immediately.[4] If breathing is
) difficult, administer oxygen.[4] If breathing has
Inhalation ) o o ]
stopped, provide artificial respiration using a
mechanical device.[4] Seek immediate medical

attention.[4]

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes.[4] Wash

clothing before reuse.[4] Seek medical attention.

[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[1] Continue

rinsing.[1] Seek immediate medical attention.[4]

Do NOT induce vomiting.[4] If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion ) ]
water.[4] Never give anything by mouth to an
unconscious person.[4] Seek immediate medical

attention.[4]

6. Disposal Plan

Proper disposal of 2,4,6-Tribromoaniline and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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Waste Collection

Collect waste 2,4,6-Tribromoaniline and contaminated materials in a designated, labeled, and sealed containe

Y

Do not mix with other waste streams

Disg 'osal

Dispose of contents and container to an approved waste disposal plant]

Y

Follow all federal, state, and local regulations for hazardous waste disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,4,6-
Tribromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120722#personal-protective-equipment-for-handling-
2-4-6-tribromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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